Cas no 1807050-01-6 (Methyl 4-chloro-6-cyanonicotinate)

Methyl 4-chloro-6-cyanonicotinate is a versatile heterocyclic compound primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its structure features a chloro and cyano substituent on a pyridine ring, along with an ester functional group, enabling diverse reactivity for further derivatization. The compound is valued for its high purity and stability, making it suitable for precision applications in medicinal chemistry, particularly in the development of active pharmaceutical ingredients (APIs). Its well-defined reactivity profile allows for efficient transformations, such as nucleophilic substitutions or cross-coupling reactions. The product is typically supplied with rigorous quality control to ensure consistency in research and industrial processes.

Methyl 4-chloro-6-cyanonicotinate structure

1807050-01-6 structure

Product Name:Methyl 4-chloro-6-cyanonicotinate

CAS No:1807050-01-6

MF:C₈H₅ClN₂O₂

MW:196.590500593185

CID:4902510

Update Time:2025-05-22

Methyl 4-chloro-6-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-chloro-6-cyanonicotinate
- Inchi： 1S/C8H5ClN2O2/c1-13-8(12)6-4-11-5(3-10)2-7(6)9/h2,4H,1H3
- InChI Key： QDXWZPBJWTYQNP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)N=CC=1C(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 248
XLogP3: 1.4
Topological Polar Surface Area: 63

Methyl 4-chloro-6-cyanonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029010594-250mg	Methyl 4-chloro-6-cyanonicotinate	1807050-01-6	95%	250mg	$999.60	2022-03-31
Alichem	A029010594-1g	Methyl 4-chloro-6-cyanonicotinate	1807050-01-6	95%	1g	$3,039.75	2022-03-31

Methyl 4-chloro-6-cyanonicotinate Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
3. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090

Additional information on Methyl 4-chloro-6-cyanonicotinate

Recent Advances in the Synthesis and Applications of Methyl 4-chloro-6-cyanonicotinate (CAS: 1807050-01-6)

Methyl 4-chloro-6-cyanonicotinate (CAS: 1807050-01-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential future directions.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 4-chloro-6-cyanonicotinate as a precursor for the synthesis of kinase inhibitors. The study demonstrated that this compound could be efficiently converted into pyridine-based scaffolds, which are crucial for targeting specific kinases involved in cancer progression. The authors reported a high yield and selectivity for the desired products, underscoring the compound's utility in medicinal chemistry.

Another significant development was reported in Organic Letters, where a novel synthetic route for Methyl 4-chloro-6-cyanonicotinate was described. The researchers utilized a palladium-catalyzed cyanation reaction to achieve the desired product with improved efficiency and reduced environmental impact. This method not only enhances the scalability of the synthesis but also aligns with the growing demand for sustainable chemical processes.

Beyond its pharmaceutical applications, Methyl 4-chloro-6-cyanonicotinate has also been investigated for its potential in agrochemicals. A recent patent application highlighted its use as an intermediate in the synthesis of herbicides with improved efficacy and reduced toxicity. The patent emphasized the compound's versatility and its ability to serve as a building block for diverse agrochemical products.

In conclusion, Methyl 4-chloro-6-cyanonicotinate (CAS: 1807050-01-6) continues to be a valuable compound in both pharmaceutical and agrochemical research. Its role as a versatile intermediate, coupled with recent advancements in its synthesis and applications, positions it as a critical component in the development of next-generation therapeutics and agrochemicals. Future research is expected to further explore its potential, particularly in the context of targeted drug delivery and sustainable agriculture.